Cas no 112240-09-2 (Butanoic acid,2-(acetylhydroxyamino)-)

Butanoic acid,2-(acetylhydroxyamino)- structure
112240-09-2 structure
Product Name:Butanoic acid,2-(acetylhydroxyamino)-
CAS No:112240-09-2
MF:C6H11NO4
MW:161.155842065811
CID:129571
Update Time:2024-01-24

Butanoic acid,2-(acetylhydroxyamino)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-(acetylhydroxyamino)-
    • Butanoic acid, 2-(acetylhydroxyamino)-
    • Inchi: 1S/C6H11NO4/c1-3-5(6(9)10)7(11)4(2)8/h5,11H,3H2,1-2H3,(H,9,10)
    • InChI Key: XHRKIJTXCBUPTJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(N(C(C)=O)O)CC

Computed Properties

  • Exact Mass: 161.06883
  • Monoisotopic Mass: 161.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2

Experimental Properties

  • PSA: 77.84

Butanoic acid,2-(acetylhydroxyamino)- Related Literature

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